
5-Bromothiophene-2-carbaldehyde: A
Comprehensive Technical Guide for

Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
5-Bromothiophene-2-

carbaldehyde

Cat. No.: B154028 Get Quote

Authored for researchers, scientists, and drug development professionals, this in-depth

technical guide provides a thorough overview of 5-Bromothiophene-2-carbaldehyde, a key

building block in organic synthesis. This document details its chemical and physical properties,

spectroscopic data, experimental protocols for its synthesis and subsequent reactions, and its

applications in medicinal chemistry and materials science.

Core Chemical and Physical Data
5-Bromothiophene-2-carbaldehyde is a substituted thiophene derivative that serves as a

versatile intermediate in the synthesis of a wide array of functionalized compounds. Its

chemical formula is C₅H₃BrOS.[1][2][3] The presence of the bromine atom and the aldehyde

group at positions 5 and 2 of the thiophene ring, respectively, allows for a variety of chemical

transformations.

Below is a summary of its key quantitative data:
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Property Value

Molecular Formula C₅H₃BrOS

Molecular Weight 191.05 g/mol [4][5][6][7][8]

CAS Number 4701-17-1[1][2][3][5][6]

Appearance
Clear, pale yellow to yellow to orange or brown

liquid/solid[2][3]

Boiling Point 105-107 °C at 11 mmHg[6]

Density 1.607 g/mL at 25 °C[6]

Refractive Index 1.637 at 20 °C[6]

Flash Point 210.00 °F (98.89 °C)[9]

Spectroscopic Profile
The structural identity of 5-Bromothiophene-2-carbaldehyde is well-characterized by various

spectroscopic techniques.

Spectroscopy Key Features

¹H NMR
Spectral data is available, confirming the proton

environments in the molecule.[2][8]

¹³C NMR
Publicly available spectra confirm the carbon

framework of the compound.[3]

Infrared (IR)
IR spectra show characteristic peaks for the

aldehyde and thiophene moieties.[1][3][4]

Mass Spectrometry (MS)
The mass spectrum confirms the molecular

weight of the compound.[1][3][6][10]

Experimental Protocols
Synthesis of 5-Bromothiophene-2-carbaldehyde

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.chemicalbook.com/SpectrumEN_4701-17-1_IR1.htm
https://sielc.com/5-bromothiophene-2-carbaldehyde
https://webbook.nist.gov/cgi/cbook.cgi?ID=C4701171&Mask=200
https://wap.guidechem.com/question/what-are-the-properties-and-ap-id130610.html
https://www.chemicalbook.com/SpectrumEN_2160-63-6_HNMR.htm
https://www.researchgate.net/figure/FT-IR-spectra-recorded-for-a-5-bromothiophene-2-carbaldehyde-b-diethylenetriamine_fig5_342070078
https://www.chemicalbook.com/SpectrumEN_4701-17-1_1HNMR.htm
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromothiophene-2-carbaldehyde
https://sielc.com/5-bromothiophene-2-carbaldehyde
https://webbook.nist.gov/cgi/cbook.cgi?ID=C4701171&Mask=200
https://www.chemicalbook.com/SpectrumEN_4701-17-1_1HNMR.htm
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromothiophene-2-carbaldehyde
https://webbook.nist.gov/cgi/cbook.cgi?ID=C4701171&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=C4701171&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=C4701171&Mask=200
https://www.thegoodscentscompany.com/data/rw1209101.html
https://www.benchchem.com/product/b154028?utm_src=pdf-body
https://www.chemicalbook.com/SpectrumEN_4701-17-1_1HNMR.htm
https://www.chemicalbook.com/SpectrumEN_2160-63-6_HNMR.htm
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromothiophene-2-carbaldehyde
https://www.researchgate.net/figure/FT-IR-spectra-recorded-for-a-5-bromothiophene-2-carbaldehyde-b-diethylenetriamine_fig5_342070078
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromothiophene-2-carbaldehyde
https://www.chemicalbook.com/SpectrumEN_4701-17-1_IR1.htm
https://www.researchgate.net/figure/FT-IR-spectra-recorded-for-a-5-bromothiophene-2-carbaldehyde-b-diethylenetriamine_fig5_342070078
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromothiophene-2-carbaldehyde
https://webbook.nist.gov/cgi/cbook.cgi?ID=C4701171&Mask=200
https://www.chemicalbook.com/SpectrumEN_4701-17-1_MS.htm
https://www.benchchem.com/product/b154028?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154028?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A common method for the synthesis of 5-Bromothiophene-2-carbaldehyde involves the

Vilsmeier-Haack reaction. A modified literature procedure is as follows:

Materials:

2-Bromothiophene

Phosphorus oxychloride (POCl₃)

N,N-Dimethylformamide (DMF)

Ice bath

Procedure:

Phosphorus oxychloride (35 mL, 0.375 mol) is added dropwise to N,N-Dimethylformamide

(27 mL, 0.35 mol) in an ice bath.

The mixture is stirred for 30 minutes.

2-Bromothiophene (25.7 g, 0.158 mol) is then added to the mixture.

The reaction solution is heated and the reaction progress is monitored.

Upon completion, the reaction is worked up to isolate the product, which can be purified by

column chromatography.[11]

Diagram of Synthetic Pathway

Synthesis of 5-Bromothiophene-2-carbaldehyde

2-Bromothiophene

5-Bromothiophene-2-carbaldehyde

Vilsmeier-Haack Reaction

Vilsmeier Reagent (POCl3, DMF)
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Caption: Synthesis of 5-Bromothiophene-2-carbaldehyde via the Vilsmeier-Haack reaction.

Suzuki Cross-Coupling Reaction Using 5-
Bromothiophene-2-carbaldehyde
5-Bromothiophene-2-carbaldehyde is a valuable substrate for Suzuki cross-coupling

reactions to form C-C bonds. This is a powerful method for synthesizing more complex

molecules.

Materials:

5-Bromothiophene-2-carbaldehyde

Arylboronic acid (e.g., phenylboronic acid)

Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0))

Base (e.g., potassium phosphate)

Solvent (e.g., 1,4-dioxane)

Procedure:

In a dry reaction flask, 5-Bromothiophene-2-carbaldehyde (1 equivalent), the arylboronic

acid (1.1 equivalents), the palladium catalyst (e.g., 2 mol%), and the base (3 equivalents) are

combined.[7]

The flask is sealed and the solvent is added under an inert atmosphere (e.g., nitrogen).[7]

The reaction mixture is heated (e.g., to 80-90 °C) and stirred for a specified time (e.g., 4

hours).[7][12]

After the reaction is complete, it is cooled, diluted with a solvent like ethyl acetate, and

filtered.[7]
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The organic phase is washed with water and brine, dried over anhydrous sodium sulfate,

and the solvent is removed to yield the crude product, which can be further purified.[7]

Diagram of Suzuki Cross-Coupling Reaction

Suzuki Cross-Coupling Reaction

5-Bromothiophene-2-carbaldehyde

5-Arylthiophene-2-carbaldehyde

Arylboronic Acid Pd Catalyst & Base

Click to download full resolution via product page

Caption: General scheme of the Suzuki cross-coupling reaction with 5-Bromothiophene-2-
carbaldehyde.

Applications in Drug Discovery and Materials
Science
5-Bromothiophene-2-carbaldehyde is a crucial intermediate in the synthesis of various

compounds with significant biological activities and material properties.

Medicinal Chemistry: It is used as a precursor for the synthesis of thiophene-containing

heterocyclic compounds, which are present in many drug molecules.[13] These include

potential anti-cancer, antiviral, and anti-inflammatory agents.[13][14] For instance,

derivatives have been synthesized and evaluated for their spasmolytic, antibacterial, and

antiproliferative activities.[12][15][16] It has also been used in the preparation of

radiopharmaceuticals.

Materials Science: Thiophene derivatives are integral to the development of organic

semiconductors, conductive polymers, and liquid crystals due to their electronic properties.

5-Bromothiophene-2-carbaldehyde serves as a convenient starting material for the

synthesis of these functional materials.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b154028#molecular-weight-and-formula-of-5-
bromothiophene-2-carbaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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